Cas no 380609-34-7 (1,1,1-trifluoro-3-(propylamino)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(propylamino)propan-2-ol
• CAS No: 380609-34-7
• MF: C₆H₁₂F₃NO
• MW: 171.160792350769
• CID: 3956994
• PubChem ID: 63902089
• Update Time: 2025-07-21

1,1,1-trifluoro-3-(propylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1,1-trifluoro-3-(propylamino)-
• 1,1,1-trifluoro-3-(propylamino)propan-2-ol
• F6545-5943
• starbld0036932
• 380609-34-7
• AKOS013216770
• SCHEMBL23284608

• Inchi： 1S/C6H12F3NO/c1-2-3-10-4-5(11)6(7,8)9/h5,10-11H,2-4H2,1H3
• InChI Key： QODVVAFHDZEWTH-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)CNCCC

Computed Properties

• Exact Mass: 171.08709849Da
• Monoisotopic Mass: 171.08709849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 1,1,1-trifluoro-3-(propylamino)propan-2-ol

Professional Introduction to 1,1,1-trifluoro-3-(propylamino)propan-2-ol (CAS No. 380609-34-7)

1,1,1-trifluoro-3-(propylamino)propan-2-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural features and chemical properties. This compound, identified by the CAS number 380609-34-7, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel pharmaceutical agents and advanced materials.

The molecular structure of 1,1,1-trifluoro-3-(propylamino)propan-2-ol consists of a fluorinated propane backbone with an amine functional group at the third carbon position. The presence of fluorine atoms imparts distinct electronic and steric effects, making this compound a valuable intermediate in synthetic chemistry. The propylamino side chain further enhances its versatility, enabling diverse modifications and functionalizations that can tailor its biological activity.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved metabolic stability and enhanced binding affinity to biological targets. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic profiles of drug candidates, leading to more effective therapeutic outcomes. The incorporation of fluorine into 1,1,1-trifluoro-3-(propylamino)propan-2-ol suggests its potential as a building block for designing novel molecules with optimized pharmacological properties.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its structural motifs to develop inhibitors targeting various disease pathways. For instance, modifications based on 1,1,1-trifluoro-3-(propylamino)propan-2-ol have been explored in the synthesis of kinase inhibitors and anti-inflammatory agents. The fluorinated alcohols derived from this compound exhibit promising activities in preclinical studies, highlighting their therapeutic potential.

The chemical synthesis of 1,1,1-trifluoro-3-(propylamino)propan-2-ol presents both challenges and opportunities. The introduction of fluorine atoms often requires specialized methodologies to achieve high yields and purity. However, advances in fluorination techniques have made it increasingly feasible to produce complex fluorinated structures efficiently. Researchers are continuously refining synthetic routes to optimize the scalability and cost-effectiveness of producing this compound for industrial applications.

Another area where 1,1,1-trifluoro-3-(propylamino)propan-2-ol finds utility is in materials science. Fluorinated compounds are known for their exceptional thermal stability and resistance to degradation, making them suitable for high-performance materials. This compound has been investigated as a precursor for polymers and coatings that require enhanced durability under extreme conditions. Its unique properties contribute to the development of next-generation materials with applications ranging from aerospace to electronics.

The biological activity of 1,1,1-trifluoro-3-(propylamino)propan-2-ol has also been explored in drug discovery pipelines. Computational modeling studies suggest that its structural framework can interact with specific biological targets through hydrogen bonding and hydrophobic interactions. These interactions are critical for designing molecules with high selectivity and efficacy. Furthermore, the compound’s ability to undergo further derivatization allows researchers to fine-tune its pharmacological properties for targeted therapies.

In conclusion, 1,1,1-trifluoro-3-(propylamino)propan-2-ol (CAS No. 380609-34-7) represents a versatile and innovative compound with far-reaching implications in pharmaceuticals and materials science. Its unique structural attributes and functional groups make it a valuable asset for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding progresses，this compound will likely continue to play a pivotal role in driving innovation across multiple scientific disciplines.